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Compound of Interest |

Compound Name: (2-Oxo-morpholin-4-yl)-acetic acid
CAS No.: 302900-65-8
Cat. No.: B1300085
. J

As researchers, we often focus intensely on the synthesis and application of intermediates like
(2-Oxo-morpholin-4-yl)-acetic acid (CAS: 302900-65-8), particularly in peptide mimetics and
drug discovery.[1] However, the end-of-life management of these reagents is where safety and
regulatory compliance are most critical.[1]

This guide moves beyond generic safety data sheets (SDS). It provides a self-validating
operational workflow for the disposal of this specific morpholine derivative, ensuring you protect
both your team and your facility's licensure.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the identity and state of the waste. This compound
combines a morpholine ring (with a lactone functionality) and a carboxylic acid tail. Its dual
nature—part cyclic amide/ester, part acid—dictates its segregation logic.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Use for waste manifesting and

CAS Number 302900-65-8 , o
inventory reconciliation.[1]
Nitrogen content requires
Molecular Formula CeHoNO4 incineration with scrubber
(NOx control).
) ] ) Primary disposal stream is
Physical State Solid (White Powder) ) )
Solid Organic Waste.
o ) ) Corrosive potential. Do not mix
Acidity (pKa) ~3.0 - 4.0 (Carboxylic acid) ) ] ]
with cyanides or sulfides.[1]
Susceptible to hydrolysis in
Reactivity Lactone ring; Amine strong base; incompatible with

strong oxidizers.

Irritant/Harmful. Standard PPE
GHS Hazards H302, H315, H319, H335 (Nitrile gloves, safety glasses,

lab coat) is mandatory.

Part 2: The Self-Validating Segregation System

The most common error in laboratory waste management is improper segregation, leading to
dangerous cross-reactivity in waste drums.

The "Stop-Check" Validation: Before adding this chemical to any waste container, perform this
mental check:

« Is the container free of Strong Oxidizers? (e.g., Nitric acid, Peroxides). Why? The morpholine
amine moiety can react exothermically with oxidizers.

« Is the container free of Strong Bases? (e.g., Sodium Hydroxide). Why? Strong bases will
hydrolyze the lactone ring, generating heat and potentially altering the waste's pH profile
unexpectedly.

Visual Workflow: Waste Stream Decision Matrix
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Waste: (2-Oxo-morpholin-4-yl)-acetic acid

Determine Physical State

VAR

Solid / Powder Dissolved in Solvent

Double Bag & Tag

Stream A: Solid Organic Waste

(Trace Contaminated Debris) CnEe SE 72e

Contains Halogens [Flammable/Organic only \ Water based

Halogenated Solvent

Non-Halogenated Solvent
(MeOH, Acetone)

Aqueous Solution

(DCM, Chloroform) (pH < 5)

Adjust pH to 6-8
(Use Dilute NaOH)

ONLY if verified compliant

Check Local POTW Limits

Collect as Hazardous

(Rarely Permitted) Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (2-Oxo-morpholin-4-yl)-acetic acid waste based on
physical state and solvent context.[1]

Part 3: Step-by-Step Disposal Procedures
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Scenario A: Disposal of Pure Solid Reagent (Expired or
Excess)

Context: You have a bottle of expired reagent or excess powder from a synthesis step.[1]

Container Selection: Use a high-density polyethylene (HDPE) or glass container. Ensure the
lid seals tightly.[2]

Labeling: Apply a hazardous waste label immediately.
o Constituents: "(2-Oxo-morpholin-4-yl)-acetic acid".[1][3]

o Hazard Checkboxes: Check "Toxic" and "lrritant".

Secondary Containment: Place the primary container inside a clear, sealable plastic bag
(double-bagging) to prevent dust dispersion during transport.

Disposal Path: Transfer to your facility's Chemical Incineration stream.

o Mechanism:[1][4][5] High-temperature incineration equipped with an afterburner and
scrubber is required to safely break down the nitrogen-containing morpholine ring into N2
and CO2 [1].[1]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Context: The compound is dissolved in a solvent (e.g., Dichloromethane or Methanol) after an
extraction or reaction.[1]

o Characterize the Solvent: The solvent dictates the waste stream, not the solute (unless the
solute is highly toxic, which this is not).

o If DCM/Chloroform: Dispose in Halogenated Organic Waste.
o If Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.

» Concentration Check: If the concentration is >10%, consider precipitating the solid to reduce
the volume of hazardous liquid waste, though direct liquid disposal is usually operationally
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more efficient.

o Compatibility Check: Ensure no strong oxidizers (like nitric acid) are present in the solvent
waste carboy.

Scenario C: Spill Cleanup Protocol

Context: A researcher accidentally knocks over a 5¢g bottle of the powder.[1]

Isolate: Evacuate the immediate area of unnecessary personnel. Mark the zone.

PPE Up: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible in the air, use a
N95 or P100 particulate respirator [2].

Containment: Cover the spill with a dry absorbent pad or paper towels to prevent spreading.

o Do NOT wet the powder immediately, as this may create a sticky acidic slurry that is
harder to clean.

Collection:
o Scoop up the dry powder carefully using a dustpan or stiff card.
o Place collected material into a wide-mouth waste jar.

Decontamination:

o Wipe the surface with a soap and water solution.
o Test surface pH with litmus paper to ensure no acidic residue remains.

o Dispose of all cleanup materials (gloves, wipes) as Solid Hazardous Waste.

Part 4: Regulatory & Compliance Framework

RCRA Classification (USA): (2-Oxo-morpholin-4-yl)-acetic acid is not a P-listed or U-listed
acute hazardous waste under 40 CFR 261.[1]33. However, it must be evaluated for
Characteristic Waste properties:
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o Corrosivity (D002): Unlikely to meet the definition (pH < 2) unless in a concentrated aqueous
solution.

o Toxicity (D004-D043): Does not contain regulated heavy metals or pesticides.

Operational Recommendation: Even if technically "non-regulated” in some jurisdictions, always
manage as Hazardous Chemical Waste. Do not dispose of in municipal trash or sewer
systems. This ensures compliance with the "Cradle-to-Grave" liability standards [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Disposal of (2-Oxo-morpholin-4-yl)-
acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300085#2-0x0-morpholin-4-yl-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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